Cas no 886495-80-3 ( )

• Product Name: &nbsp
• CAS No: 886495-80-3
• MF: C₉H₇Cl₂N₃S
• MW: 260.142977952957
• CID: 868806
• PubChem ID: 7174064
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-DICHLOROPHENYL)-2(3H)-THIAZOLONE HYDRAZONE
• DTXSID801263792
• 4-(2,6-Dichlorophenyl)-2-hydrazinylthiazole
• 886495-80-3
•  

• Inchi： 1S/C9H7Cl2N3S/c10-5-2-1-3-6(11)8(5)7-4-15-9(13-7)14-12/h1-4H,12H2,(H,13,14)
• InChI Key： XQBWTLBBHPFZPC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=CSC(NN)=N1)Cl

Computed Properties

• Exact Mass: 258.9737738g/mol
• Monoisotopic Mass: 258.9737738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.2Ų